Journal Name:Synthetic Communications
Journal ISSN:0039-7911
IF:1.937
Journal Website:http://www.tandf.co.uk/journals/titles/00397911.asp
Year of Origin:1971
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:288
Publishing Cycle:Semimonthly
OA or Not:Not
Simultaneous enhancement of the strength and the roughness of poly(lactic acid) using palmitoylated cellulose nanocrystal
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-27 , DOI: 10.1002/pc.27576
The nanocomposite films from poly(lactic acid) (PLA) and palmitoylated cellulose nanocrystals (e-CNCs) were characterized using different techniques. Raman spectra showed the formation of hydrogen bonding interactions between the PLA and the e-CNCs. The proper amount (1.0 wt%) of the e-CNCs led to the formation of greater amounts of smaller PLA spherulites and increased the PLA crystallinity in comparison with the neat PLA sample. The scanning and transmission electron microscopy images showed that 1.0 wt% of the e-CNCs could uniformly be dispersed in the PLA matrix and that the nanocomposite exhibited some elasticity. The dynamic rheological properties showed the formation of interconnected networks in the PLA/e-CNCs composite at 1.0 wt% of the e-CNCs. The analysis of the mechanical performance of the ensuing nanocomposite showed a 74% increase in tensile strength, a 62.1% increase in Young's modulus, and a 68.4% increase in the elongation at the break after the incorporation of 1.0 wt% of the e-CNCs into the PLA. Therefore, the palmitoylated CNCs were highly promising for the simultaneous enhancement in the strength and the toughness of PLA.
Detail
Tensile properties of flexible carbon nanotube film/PVA composite at various strain rates
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-17 , DOI: 10.1002/pc.27554
The quasi-static tensile properties of carbon nanotube (CNT) composites have already been extensively studied, while their impact tensile properties under high rates have rarely been investigated. In this work, CNT film/PVA composites were prepared by impregnation and hot press curing, whereas CNT films were prepared by floating catalyst chemical vapor deposition (FCCVD). Instron 3365 and the miniaturized split Hopkinson tensile bar (SHTB) were used for tensile tests at various strain rates. The results show that the tensile properties of PVA-impregnated CNT film are significantly improved, and the strain rate effect is remarkable. The tensile properties are best when the mass fraction of PVA is 1.5%. At a low strain rate of 0.001 s−1, the maximum stress and energy absorption (EA) of CNT composites are 502.5 MPa and 63.6 MJ/m3, respectively. And at the high strain rate of 3100 s−1, the maximum stress and EA of CNT composites are 969.0 MPa and 166.4 MJ/m3, respectively. Scanning electron microscopy (SEM) was used to observe the failure morphologies at tensile fracture of composites under different strain rates. At low strain rate, the failure mode is the pulling fracture of tube bundles and the crushing of polymers, while at high strain rate is the folding and spring back of tube bundles, as well as the debonding of polymers.
Detail
Out-of-plane compression properties and failure mechanism of gradient 3D woven composites
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-11 , DOI: 10.1002/pc.27523
Gradient three-dimensional (3D) orthogonal preforms with low- and high-density regions were manufactured through the flexible oriented 3D woven process (FO3DWP) at different fiber volume fractions and z-yarn contents. The layer porosity distribution of preforms was regulated by modifying fiber tension and measured using micro-computed tomography (micro-CT) technology. After impregnation with epoxy resin, the out-of-plane compression properties of gradient 3D woven composites were evaluated. The results indicated that the out-of-plane compression strength could be improved by the gradient design. In particular, the gradient composite with a fiber volume fraction of 0.46 and z-yarn volume fraction of 0.05 exhibited the highest compression strength at 470 MPa. Furthermore, failure morphologies were analyzed using micro-fracture photographs and scanning electron microscopy (SEM). The gradient design efficiently protected the interface between z-directional fibers and the matrix by minimizing z-yarn bending. However, the compression strength of 3D woven composites decreased as the z-yarn content increased from 0.05 to 0.15, due to the increased bending of the z-directional fibers during the compression test.
Detail
How does the use of a recycled polypropylene matrix influence the performance of flax/polypropylene composites compared to a virgin matrix?
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-25 , DOI: 10.1002/pc.27539
When manufacturing unidirectional flax/thermoplastic composites by thermocompression, the intrinsic characteristics of the matrix can potentially influence the properties of the composite. The objective of this study is to determine the impact of recycled matrix on the performance of flax/MAPP/PP composite. In this work, three PP matrices, one virgin and two recycled, were used in the manufacture of flax/MAPP/PP composites. By a multi-scale analysis of the three PP matrices, their characteristics influencing the quality of the composite could be identified. It appears that the length of the polymer chains changes the quality of the interface as a short chain length leads to poor entanglement of PP with MAPP. Additionally, high viscosity lowered dispersion of fiber bundles, however it could be corrected by modifying the process pressure. Finally, the presence of a small amount of PE, as is common in recycled PP, has no significant effect on the mechanical properties of composites.
Detail
Hybrid reinforced effect of long carbon fiber and short glass fiber on polycarbonate foams
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-24 , DOI: 10.1002/pc.27578
Because of advantages such as remarkable mechanical properties and the ease of recycling, fiber-reinforced thermoplastic polymer composites have been increasing in importance in industrial, transport, and sporting potential extraordinary applications. To fabricate polycarbonate (PC) components with lightweight and high mechanical properties, short glass fiber (SGF), long carbon fiber (LCF) reinforcement, and foaming technology were used in this study. The effects of SGF, LCF, and SGF/LCF on the mechanical properties and foaming quality of PC samples were carefully investigated and compared. The results show that SGF has a better foaming nucleation effect than LCF, and the mechanical enhancement effect of LCF is more significant than that of SGF. The combination of SGF and LCF can effectively improve the cell quality of foam samples and significantly enhance their mechanical properties. Therefore, a comprehensive application of the fiber-reinforcement effect of PC resin is proposed.
Detail
Thermal oxygen aging mechanism and assessment of aramid chopped fibers/polyphenylene sulfide composite paper
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-01 , DOI: 10.1002/pc.27542
Aramid chopped fibers/polyphenylene sulfide (ACFs/PPS) composite paper exhibits great potential for application in several cutting-edge areas because of their excellent comprehensive properties. However, the mechanism underlying thermal aging and the role it plays in the performance of ACF/PPS composite paper remain poorly characterized. Herein, we studied the change in the chemical structure of ACFs/PPS composite paper during thermal oxidative aging and investigated the correlation between the evolution of chromophore/auxochrome groups and the development of color appearance in the ACFs/PPS composite paper. Using the color space theory, we established a correlation model among the degrees of thermal aging, the evolution of color appearance, and the changes in the mechanical properties of ACFs/PPS composite paper. On the basis of this model, the degree of aging and the corresponding mechanical strength of ACFs/PPS composite paper under different conditions could be rapidly received by estimating the change in color factor only. This study sheds new light on elucidates and provides a method for the study of polymer thermal oxidative aging.
Detail
Biomimetic construction of 3D needle-punched CF/PEEK composites based on ladybug forewing structure for directional reinforcement
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-27 , DOI: 10.1002/pc.27574
3D needle-punched CF/PEEK composites are a kind of composites with promising applications in multiple fields, such as implant materials, but their mechanical properties in the Z-axis and interlaminar are still weak at present. In this study, a bio-inspired reinforcement structure based on ladybug forewing was developed to achieve directed reinforcement of 3D needle-punched CF/PEEK composites. Carbon fiber yarns were stitched into the 3D needle-punched CF/PEEK preforms according to the set structure, and the bio-inspired CF/PEEK composites were obtained after hot pressing. The interlaminar and in-plane mechanical properties of the composites were investigated at different stitch lengths. The results showed that the addition of the bio-inspired structure greatly improved the interlaminar shear strength of the composites, reaching 111.30 MPa, an enhancement of 95.06%. The in-plane mechanical properties, including tensile, flexural, and compression, were also significantly improved to different degrees. The “structure-effect” relationship in the bio-inspired CF/PEEK composites was investigated, and the effectiveness of such a bio-inspired reinforcement structure was demonstrated. This new reinforcement strategy provides a new idea for the improvement of the mechanical properties of multi-stage carbon fiber-reinforced thermoplastic resin matrix composites.
Detail
Experimental and numerical study on the dry/wet burst failure of reinforced thermoplastic pipes
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-20 , DOI: 10.1002/pc.27564
This paper investigates the burst failure of reinforced thermoplastic pipes (RTPs) via combined experimental and numerical research. Two completely different burst forms appeared during the experiments. The dry burst form occurs with matrix cracks, fiber breakage and crack of liner and coating, which is a common burst morphology. A new burst morphology, which is never reported in open literature, is observed in the experiments. This burst morphology, defined as wet burst form, presents a long dent in the coating and invisible composite damage. In order to simulate the burst failure of RTPs, a numerical model was proposed, in which element removal criteria and the nonlinear stiffness degradation model based on Hashin-Yeh failure criterion were employed to conduct progressive failure analysis on 3D composites. It was found that the wet burst form has lower burst pressure and causes larger damaged area, which is more dangerous in engineering. For the damage propagation, progressive failure occurs on middle composites and induces the final burst when the dry burst form occurs. As for the wet burst form, water flows into the middle of RTPs, which causes the delamination, matrix crack and bulge of coating. During the process, fibers play few roles in bearing loads.
Detail
Thermal and morphological characterization of biowaste date palm fiber-reinforced polybenzoxazine and epoxy composites
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-18 , DOI: 10.1002/pc.27566
Waste date palm fiber (DPF) has recently emerged as a promising natural fiber due to its abundance, renewability, and low cost. The study discussed the use of DPF as reinforcement in composites, particularly in polybenzoxazine (PBz), epoxy resin (EP), and their copolymer (EP-co-PBz) composites. The waste DPF underwent an alkaline treatment process, resulting in a high-performance material that exhibits exceptional interaction with the matrix. The composite samples were fabricated using 5–20 wt% of alkali treated DPFs with polybenzoxazines and epoxy resins. The study examined the thermal and morphological properties of the resulting composites and found that they exhibited remarkable enhancements in various properties. For instance, the PNaphz-COOH reinforced 5 wt% DPFs composite showed a significant increase in Td5% and Td10%, while the EP-co-PBz reinforced DPFs composites exhibited a remarkable increase in char yield (Yc). The SEM analysis of the composite surface further validated these findings, highlighting the remarkable interfacial bonding between the DPFs and the matrix. The remarkable enhancements in thermal properties demonstrated in this study open up new possibilities for utilizing waste DPF in various applications.
Detail
Optical and structural properties of nanocomposites based on HMW-PMMA reinforced by spherical and rod-shaped titanium dioxide nanoparticles
Synthetic Communications ( IF 1.937 ) Pub Date: 2023-07-26 , DOI: 10.1002/pc.27602
This work presents an investigation on the optical and structural properties of two series of nanocomposites based on the incorporation of spherical- (NDs) or rod-shaped (NRs) semiconductive crystalline titanium dioxide (TiO2) nanoparticles (NPs) into an insulating amorphous polymethylmethacrylate (PMMA) matrix. The UV–visible absorbance and reflectance measurements reveal that the increase in TiO2 NP concentration within the polymer matrix reduces the forbidden band size for both NDs and NRs, leading to an improvement of the refractive index. SEM and TEM morphological characterizations were performed to investigate the size, size distribution and NPs dispersion within the polymeric matrix. The structural analyses performed by using X-ray diffraction show peaks ascribed to the TiO2 crystalline structure while infrared (FT-IR) spectra indicate the occurrence of interactions between nanofillers and the polymer chain of the host matrix.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, ORGANIC 有机化学4区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.80 65 Science Citation Index Science Citation Index Expanded Not
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